1-Methyl-4,5-dihydro-1H-imidazole-4-carboxylic acid
Cat. No. B091516
M. Wt: 128.13 g/mol
InChI Key: JTVVSXUNUZSZBS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH3:11][OH:12].[CH3:2][N:3]1[CH:4]=[N:5][CH:6]([C:8](=[O:9])[OH:10])[CH2:7]1.[ClH:1]>>[CH3:2][N:3]1[CH:4]=[N:5][CH:6]([C:8](=[O:9])[O:10][CH3:11])[CH2:7]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CN1C=NC(C(=O)O)C1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cl
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COC(=O)C1CN(C)C=N1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
